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Compound of Interest

Compound Name: 2-Isobutoxyacetic acid

Cat. No.: B1272503

An In-Depth Technical Guide to the Physical Constants of 2-Isobutoxyacetic Acid

This technical guide provides a comprehensive overview of the core physical constants of 2-
isobutoxyacetic acid, tailored for researchers, scientists, and professionals in drug
development. This document presents quantitative data in a structured format, outlines general
experimental methodologies for determining these properties, and visualizes a key biological
pathway relevant to the compound's application.

Physical and Chemical Properties

2-Isobutoxyacetic acid, with the CAS number 24133-46-8, is an organic compound with
applications as an intermediate in chemical synthesis.[1] Notably, it serves as an intermediate
in the preparation of bicyclic bridged cycloalkane derivatives that act as inhibitors of the ATF4
pathway.[1]

Structural and General Data

e Molecular Formula: CeH1203[2][3][4][5]
e Molecular Weight: 132.16 g-mol~—1[2][5]
e Physical Form: Solid[5]

e Synonyms: (2-methylpropoxy)acetic acid, Isobutoxy-essigsaeure[2][3][4]

Tabulated Physical Constants
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The following table summarizes the key physical constants of 2-isobutoxyacetic acid. It is
important to note that some of these values, such as the melting point, are predicted and have
not been experimentally verified in the cited literature.[2]

Physical Constant Value Units
Molecular Weight 132.16[2][5] g-mol—1
Density 1.024[2][3][4] g/cm3
Melting Point 32.31 (Predicted)[2] °C
Boiling Point 230.8 (at 760 mmHQ)[2][3][4] °C
Flash Point 93[2][3][4] °C
Refractive Index 1.427[3][4]

Vapor Pressure 0.0228 (at 25°C)[3][4] mmHg
Polar Surface Area (PSA) 46.53 A2
LogP (XLogP3) 0.7436

Experimental Protocols for Physicochemical
Characterization

While the precise experimental protocols used to determine the cited values for 2-
isobutoxyacetic acid are not detailed in the available literature, this section outlines standard
methodologies for measuring key physical constants of organic acids.

Determination of Boiling Point (Micro Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For small sample volumes, a micro-boiling point determination method is often
employed.

Principle: A small sample is heated in a tube along with an inverted capillary tube. As the liquid
heats, trapped air in the capillary tube expands and escapes. At the boiling point, a rapid and
continuous stream of bubbles will emerge from the capillary. The sample is then allowed to
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cool, and the temperature at which the liquid is drawn back into the capillary tube is recorded
as the boiling point.

Apparatus:

e Thiele tube or melting point apparatus

e Thermometer

e Small test tube or fusion tube

e Capillary tube (sealed at one end)

e Heating source (e.g., Bunsen burner or heating block)
e Mineral oil (for Thiele tube)

Procedure:

A few milliliters of the organic compound are placed in a small test tube.
o Acapillary tube, sealed at one end, is placed open-end-down into the test tube.

o The test tube is attached to a thermometer and placed in a heating bath (like a Thiele tube
filled with mineral oil) or a melting point apparatus.

o The sample is heated gradually until a steady stream of bubbles emerges from the capillary
tube.

e The heat source is removed, and the apparatus is allowed to cool slowly.

o The temperature is recorded at the moment the bubbling stops and the liquid begins to enter
the capillary tube. This temperature is the boiling point of the substance.

Determination of Density

Density is an intrinsic physical property defined as the mass of a substance per unit volume.
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Principle: The density of a solid or liquid can be determined by measuring its mass and volume.
For a solid like 2-isobutoxyacetic acid (which is solid at room temperature according to some
sources), its mass can be measured using an analytical balance. Its volume can be determined
by the displacement of a liquid in which it is insoluble.

Apparatus:

e Analytical balance

o Graduated cylinder or pycnometer

e Aliquid in which the substance is insoluble

Procedure:

Weigh a clean, dry graduated cylinder on an analytical balance.

e Add a specific volume of a liquid in which 2-isobutoxyacetic acid is insoluble and weigh the
cylinder again.

e Add a known mass of 2-isobutoxyacetic acid to the graduated cylinder.

e Record the new volume. The difference between the initial and final volumes is the volume of
the added solid.

o Calculate the density using the formula: Density = Mass / Volume.

Relevant Biological Pathway: elF2a/ATF4 Stress
Response

2-Isobutoxyacetic acid is a precursor for compounds that inhibit the Activating Transcription
Factor 4 (ATF4) pathway. This pathway is a critical component of the Integrated Stress
Response (ISR), which allows cells to adapt to various environmental stresses, such as amino
acid starvation or endoplasmic reticulum (ER) stress.[6]

Under stress conditions, specific kinases phosphorylate the eukaryotic initiation factor 2 alpha
(elF2a). This phosphorylation leads to a general shutdown of protein synthesis but
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paradoxically promotes the translation of ATF4 mRNA. ATF4 then acts as a transcription factor,
upregulating genes involved in amino acid synthesis, stress resistance, and, under prolonged
stress, apoptosis.
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Caption: The elF2a/ATF4 Integrated Stress Response Pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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